![molecular formula C13H8FNO5 B6399015 3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid, 95% CAS No. 1261989-21-2](/img/structure/B6399015.png)
3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid, 95%
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Overview
Description
3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid (3-F2HNBP) is an organic compound that is commonly used in scientific research applications. It is a highly reactive compound that has a variety of biochemical and physiological effects. 3-F2HNBP has become increasingly popular in recent years due to its wide range of applications and its ability to be synthesized in a relatively simple manner.
Scientific Research Applications
3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid, 95% has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis and as a catalyst in the synthesis of pharmaceuticals. Additionally, it is used as a fluorescent probe for imaging and tracking proteins, and as a reactant in the synthesis of organic compounds. Furthermore, 3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid, 95% is used in the synthesis of organic materials for applications in electronics and optoelectronics.
Mechanism of Action
The mechanism of action of 3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid, 95% is not fully understood, however, it is believed to be mediated by its ability to interact with proteins and other biomolecules. It has been shown to interact with the amino acids tryptophan and cysteine, as well as other molecules such as DNA, RNA, and lipids. Additionally, it has been shown to interact with proteins involved in signal transduction pathways, and to inhibit the activity of enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid, 95% are largely unknown. However, some studies have suggested that it may have anti-inflammatory, anti-tumor, and anti-cancer properties. Additionally, it has been shown to have antioxidant and neuroprotective effects. Furthermore, it has been shown to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
The use of 3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid, 95% in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and it is relatively stable in aqueous solution. Additionally, it is relatively non-toxic and has a low cost. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in organic solvents, and it is not very stable in the presence of light or heat.
Future Directions
The potential future directions for 3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid, 95% are numerous. It has potential applications in drug discovery, as a therapeutic agent, and as a diagnostic tool. Additionally, it could be used as a tool to study the structure and function of proteins, and to develop new methods for the synthesis of organic compounds. Furthermore, it could be used to develop new materials for applications in electronics and optoelectronics. Finally, it could be used to develop new methods for the detection and treatment of diseases.
Synthesis Methods
3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid, 95% can be synthesized through a relatively simple process. The process begins with the reaction of 4-fluorophenol and nitrobenzene in the presence of an acidic catalyst. This reaction results in the formation of 4-fluoro-2-nitrophenol, which is then oxidized with sodium nitrite to form 3-(4-Fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid, 95%. The reaction is typically carried out in aqueous solution, and yields a product with a purity of 95%.
properties
IUPAC Name |
3-(4-fluoro-2-hydroxyphenyl)-5-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNO5/c14-9-1-2-11(12(16)6-9)7-3-8(13(17)18)5-10(4-7)15(19)20/h1-6,16H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSYUBTOVPMEIDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20689432 |
Source
|
Record name | 4'-Fluoro-2'-hydroxy-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20689432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261989-21-2 |
Source
|
Record name | 4'-Fluoro-2'-hydroxy-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20689432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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